N'-[(5-bromo-2-furyl)methylene]-2-[(2-methylphenyl)amino]acetohydrazide

• IUPAC Name: N-[(Z)-(5-bromofuran-2-yl)methylideneamino]-2-(2-methylanilino)acetamide
• InChI: InChI=1S/C14H14BrN3O2/c1-10-4-2-3-5-12(10)16-9-14(19)18-17-8-11-6-7-13(15)20-11/h2-8,16H,9H2,1H3,(H,18,19)/b17-8-
• InChI Key: GYTBUXMYSKBWII-IUXPMGMMSA-N
• Canonical SMILES: CC1=CC=CC=C1NCC(=O)NN=CC2=CC=C(O2)Br
• Isomeric SMILES: CC1=CC=CC=C1NCC(=O)N/N=C\C2=CC=C(O2)Br
• Molecular Formula: C14H14BrN3O2
• Molecular Weight: 336.18 g/mol

Description

N-[(5-bromo-2-furyl)methylene]-2-[(2-methylphenyl)amino]acetohydrazide, also known as BMH, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. BMH belongs to the class of hydrazones and has been found to exhibit a range of biological activities.

Mechanism of Action

The mechanism of action of N'-[(5-bromo-2-furyl)methylene]-2-[(2-methylphenyl)amino]acetohydrazide is not fully understood. However, it has been suggested that N'-[(5-bromo-2-furyl)methylene]-2-[(2-methylphenyl)amino]acetohydrazide may induce apoptosis in cancer cells by activating the caspase pathway. N'-[(5-bromo-2-furyl)methylene]-2-[(2-methylphenyl)amino]acetohydrazide has also been found to inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects:
N'-[(5-bromo-2-furyl)methylene]-2-[(2-methylphenyl)amino]acetohydrazide has been found to exhibit a range of biochemical and physiological effects. In vitro studies have shown that N'-[(5-bromo-2-furyl)methylene]-2-[(2-methylphenyl)amino]acetohydrazide can induce cell cycle arrest and apoptosis in cancer cells. N'-[(5-bromo-2-furyl)methylene]-2-[(2-methylphenyl)amino]acetohydrazide has also been found to inhibit the growth of bacteria and fungi. In addition, N'-[(5-bromo-2-furyl)methylene]-2-[(2-methylphenyl)amino]acetohydrazide has been found to possess antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using N'-[(5-bromo-2-furyl)methylene]-2-[(2-methylphenyl)amino]acetohydrazide in lab experiments is its broad range of biological activities. N'-[(5-bromo-2-furyl)methylene]-2-[(2-methylphenyl)amino]acetohydrazide has been found to exhibit cytotoxic, antibacterial, antifungal, antioxidant, and anti-inflammatory activities. Another advantage is that N'-[(5-bromo-2-furyl)methylene]-2-[(2-methylphenyl)amino]acetohydrazide can be synthesized with high purity and yield. However, one limitation is that the mechanism of action of N'-[(5-bromo-2-furyl)methylene]-2-[(2-methylphenyl)amino]acetohydrazide is not fully understood. Further studies are needed to elucidate the molecular targets of N'-[(5-bromo-2-furyl)methylene]-2-[(2-methylphenyl)amino]acetohydrazide.

Future Directions

There are several future directions for the study of N'-[(5-bromo-2-furyl)methylene]-2-[(2-methylphenyl)amino]acetohydrazide. One direction is to investigate the molecular targets of N'-[(5-bromo-2-furyl)methylene]-2-[(2-methylphenyl)amino]acetohydrazide in cancer cells. Another direction is to explore the potential of N'-[(5-bromo-2-furyl)methylene]-2-[(2-methylphenyl)amino]acetohydrazide as an antibacterial and antifungal agent. In addition, it would be interesting to investigate the potential of N'-[(5-bromo-2-furyl)methylene]-2-[(2-methylphenyl)amino]acetohydrazide as an antioxidant and anti-inflammatory agent. Further studies are also needed to determine the pharmacokinetics and toxicity of N'-[(5-bromo-2-furyl)methylene]-2-[(2-methylphenyl)amino]acetohydrazide in vivo. Overall, the study of N'-[(5-bromo-2-furyl)methylene]-2-[(2-methylphenyl)amino]acetohydrazide has the potential to lead to the development of novel therapeutic agents for the treatment of cancer, bacterial and fungal infections, and inflammatory diseases.

Synthesis Methods

N'-[(5-bromo-2-furyl)methylene]-2-[(2-methylphenyl)amino]acetohydrazide can be synthesized by reacting 5-bromo-2-furaldehyde and 2-methylphenylhydrazine with ethyl acetoacetate in the presence of acetic acid and ethanol. The resulting product is then purified by recrystallization. This method has been reported to yield N'-[(5-bromo-2-furyl)methylene]-2-[(2-methylphenyl)amino]acetohydrazide with high purity and yield.

Scientific Research Applications

N'-[(5-bromo-2-furyl)methylene]-2-[(2-methylphenyl)amino]acetohydrazide has been studied for its potential as an anticancer agent. It has been found to exhibit cytotoxic activity against a range of cancer cell lines, including breast, lung, and colon cancer cells. N'-[(5-bromo-2-furyl)methylene]-2-[(2-methylphenyl)amino]acetohydrazide has also been investigated for its antibacterial and antifungal activities. In addition, N'-[(5-bromo-2-furyl)methylene]-2-[(2-methylphenyl)amino]acetohydrazide has been found to possess antioxidant and anti-inflammatory properties.